Cas no 1305208-17-6 (6-Bromo-3-Iodo-1h-Pyrazolo4,3-BPyridine)

• Product Name: 6-Bromo-3-Iodo-1h-Pyrazolo4,3-BPyridine
• CAS No: 1305208-17-6
• MF: C₆H₃BrIN₃
• MW: 323.916591882706
• MDL: MFCD20923312
• CID: 1026371
• PubChem ID: 329774275
• Update Time: 2025-05-19

6-Bromo-3-Iodo-1h-Pyrazolo4,3-BPyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-iodo-1H-pyrazolo[4,3-b]pyridine
• 1H-pyrazolo[4,3-b]pyridine
• 1H-pyrazolo[4,3-b]pyridine, 6-broMo-3-iodo-
• DTXSID50718764
• AKOS016001344
• 1305208-17-6
• A888731
• 6-Bromo-3-iodo-1H-pyrazolo[4,3-b]pyridine, AldrichCPR
• SCHEMBL16752220
• DB-369122
• 6-bromo-3-iodo-2H-pyrazolo[4,3-b]pyridine
• MFCD20923312
• CS-0108813
• AS-40968
• 6-Bromo-3-Iodo-1h-Pyrazolo4,3-BPyridine

• MDL： MFCD20923312
• Inchi： 1S/C6H3BrIN3/c7-3-1-4-5(9-2-3)6(8)11-10-4/h1-2H,(H,10,11)
• InChI Key： QYKRPCLDVYDBLC-UHFFFAOYSA-N
• SMILES： IC1=C2C(C=C(C=N2)Br)=NN1

Computed Properties

• Exact Mass: 322.85551g/mol
• Monoisotopic Mass: 322.85551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.6Ų

6-Bromo-3-Iodo-1h-Pyrazolo4,3-BPyridine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 6-Bromo-3-Iodo-1h-Pyrazolo4,3-BPyridine

Professional Introduction to 6-Bromo-3-Iodo-1H-Pyrazolo[4,3-b]Pyridine (CAS No. 1305208-17-6)

6-Bromo-3-Iodo-1H-Pyrazolo[4,3-b]Pyridine, with the CAS number 1305208-17-6, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its versatile structural framework and potential pharmacological applications. This compound belongs to the pyrazolo[4,3-b]pyridine class, which is known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The structural composition of 6-Bromo-3-Iodo-1H-Pyrazolo[4,3-b]Pyridine features both bromo and iodo substituents at the 6th and 3rd positions, respectively. These halogen atoms introduce unique electronic and steric properties that can be exploited in the design of novel bioactive molecules. The presence of these halogens also makes the compound a valuable intermediate in synthetic chemistry, enabling further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various kinases and other enzymes involved in cancer progression. The pyrazolo[4,3-b]pyridine scaffold has been extensively studied for its ability to modulate enzyme activity through direct binding to ATP-binding pockets. The halogenated derivatives, including 6-Bromo-3-Iodo-1H-Pyrazolo[4,3-b]Pyridine, have shown promise in preclinical studies as potent inhibitors of kinases such as EGFR, ALK, and PDGFR.

One of the most compelling aspects of 6-Bromo-3-Iodo-1H-Pyrazolo[4,3-b]Pyridine is its potential as a building block for drug discovery. The bromo and iodo substituents provide handles for further chemical modification, allowing researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of the compound. For instance, recent studies have demonstrated the use of this compound in generating libraries of diversified analogs through fragment-based drug design approaches. These libraries have been screened for their ability to inhibit specific targets with high affinity and selectivity.

The synthesis of 6-Bromo-3-Iodo-1H-Pyrazolo[4,3-b]Pyridine typically involves multi-step organic transformations starting from readily available precursors. A common synthetic route includes the condensation of hydrazine derivatives with β-diketones or β-ketoesters to form the pyrazolopyridine core. Subsequent bromination and iodination reactions are then performed to introduce the halogen atoms at the desired positions. The choice of reagents and reaction conditions is critical to achieving high yields and purity.

The pharmacological profile of 6-Bromo-3-Iodo-1H-Pyrazolo[4,3-b]Pyridine has been explored in several preclinical studies. Notably, research has shown that this compound exhibits inhibitory activity against several kinases associated with cancer cell proliferation. Mechanistic studies have revealed that it interacts with the ATP-binding site of these kinases, thereby disrupting their function. Additionally, the compound has demonstrated ability to induce apoptosis in cancer cells by modulating mitochondrial function and caspase activation.

The development of novel therapeutic agents requires not only potent biological activity but also favorable pharmacokinetic properties. The halogenated pyrazolo[4,3-b]pyridines have been found to exhibit good oral bioavailability and metabolic stability in animal models. This makes them attractive candidates for further development into clinical candidates. Furthermore, computational studies have been employed to predict the binding modes of these compounds with target proteins, providing insights into their mechanism of action.

The future directions for research on 6-Bromo-3-Iodo-1H-Pyrazolo[4,3-b]Pyridine include exploring its potential in combination therapies with other anticancer agents. Combination therapy has emerged as a promising strategy to overcome drug resistance and improve treatment outcomes. Preclinical studies have shown that combining this compound with other kinase inhibitors or chemotherapy drugs can lead to synergistic effects, enhancing overall therapeutic efficacy.

In conclusion, 6-Bromo-3-Iodo-1H-Pyrazolo[4,3-b]Pyridine (CAS No. 1305208-17-6) is a structurally interesting compound with significant potential in medicinal chemistry and drug discovery. Its unique halogenated scaffold makes it a valuable intermediate for synthesizing novel bioactive molecules targeting various diseases, particularly cancer. With ongoing research focused on optimizing its pharmacological properties and exploring new therapeutic applications, this compound is poised to make a meaningful impact in future drug development efforts.